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Compound of Interest

Compound Name: C.l. Acid red 151

Cat. No.: B12781643

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the staining of polyamide (nylon) fibers
with Acid Red 151, a common anionic azo dye. The protocol is designed to yield consistent and
reproducible results for research and development applications where precise colorimetric
analysis and fastness properties are critical.

Introduction

Acid Red 151 is widely used for dyeing protein and synthetic fibers such as wool, silk, and
polyamide. The staining mechanism relies on the ionic interaction between the anionic
sulfonate groups of the dye and the protonated amino groups of the polyamide fibers under
acidic conditions.[1] The control of pH, temperature, and auxiliary chemicals is crucial for
achieving optimal dye uptake, levelness, and fastness properties.

Experimental Protocols

This section outlines the materials, equipment, and step-by-step procedures for the exhaust
dyeing of polyamide fibers with Acid Red 151.

Materials and Equipment

e Substrate: Polyamide 6 or Polyamide 6,6 fabric, scoured and bleached

« Dye: Acid Red 151 (C.I. 26900)
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e Chemicals:

o

Acetic acid (CHsCOOH) or formic acid (HCOOH) for pH adjustment

[¢]

Anionic leveling agent

[e]

Sodium sulfate (Naz2SOa) (optional, for exhaustion)

o

Cationic fixing agent

o

Non-ionic detergent

e Equipment:

[¢]

Laboratory-scale dyeing machine (e.g., shaking water bath, glycerin bath)
o Beakers or dyeing tubes

o pH meter

o Spectrophotometer for colorimetric analysis

o Standard laboratory glassware

o Grey scale for assessing color change and staining (ISO 105-A02 and A03)
o Light fastness tester (Xenon arc lamp)

o Crockmeter/Rubbing fastness tester

Dyeing Workflow
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Caption: Experimental workflow for staining polyamide fibers with Acid Red 151.
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Detailed Staining Protocol

o Preparation of the Dyebath:

o Set the liquor ratio to 1:20 to 1:50 (weight of fiber to volume of water). For example, for a
5g fiber sample at a 1:20 ratio, use 100 mL of water.[2][3]

o Add 1.0-2.0% on weight of fiber (owf) of an anionic leveling agent to the water.
o Stir to dissolve.
e Dyeing Procedure:
o Introduce the polyamide fiber sample into the dyebath at an initial temperature of 40°C.[4]
o Allow the fiber to wet out for 5-10 minutes.
o Add 1.0-3.0% owf of predissolved Acid Red 151 dye to the bath.

o Adjust the pH of the dyebath to 4.0-5.5 using acetic acid. For darker shades, a lower pH
within this range is recommended.[2][3]

o Raise the temperature of the dyebath to 95-100°C at a rate of 1-2°C per minute.[4][5]

o Hold the temperature at 95-100°C for 45-60 minutes to allow for dye migration and
fixation.[4]

o After the dyeing time, cool the dyebath to approximately 70°C.

e Post-Treatment:

o

Remove the dyed fiber from the bath and perform a cold rinse to remove excess surface
dye.

o

Conduct a soaping treatment in a fresh bath containing 1-2 g/L of a non-ionic detergent at
60-70°C for 10-15 minutes to remove unfixed dye.[1]

o

Rinse the fiber thoroughly with warm and then cold water until the rinse water is clear.
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o Optional Fixation Step (for improved wash fastness): In a fresh bath, treat the dyed and
rinsed fibers with a cationic fixing agent according to the manufacturer's instructions. This
is typically done at a slightly acidic to neutral pH at around 40-60°C for 20-30 minutes.[6]

o Perform a final rinse and allow the stained fibers to air dry or dry in an oven at a low
temperature.

Data Presentation

The following table summarizes the expected quantitative data for polyamide fibers stained
with Acid Red 151 according to the specified protocol.

Parameter Test Method Expected Result
Color Yield
Color Strength (K/S) Kubelka-Munk 5.0-10.0

Fastness Properties

Wash Fastness (Color

Change) ISO 105-C06 (A2S) 4
Wash Fastness (Staining) ISO 105-C06 (A2S) 3-4
Light Fastness ISO 105-B02 4
Rubbing Fastness (Dry) ISO 105-X12 4
Rubbing Fastness (Wet) ISO 105-X12 3

Note: Fastness ratings are on a scale of 1-5, where 5 is the best. K/S values are dependent on
the specific polyamide substrate and dye concentration.

Signaling Pathways and Logical Relationships
Mechanism of Acid Dyeing on Polyamide

The fundamental principle of staining polyamide with acid dyes involves an ionic bonding
mechanism. This process is highly dependent on the pH of the dyebath.
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Caption: Mechanism of ionic bonding between Acid Red 151 and polyamide fibers.

Under acidic conditions, the terminal amino groups (-NH2) of the polyamide fiber become
protonated, acquiring a positive charge (-NHs*).[1] The anionic sulfonate groups (-SOs~) of the
Acid Red 151 molecule are then attracted to these cationic sites, forming strong ionic bonds.
This electrostatic attraction is the primary force responsible for the fixation of the dye onto the
fiber.[1] The entire process is an equilibrium reaction, influenced by temperature, pH, and the
concentration of dye and electrolytes in the bath.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://textilelearner.net/dyeing-of-nylon-fiber-with-acid-dye/
https://www.shijichenxing.com/news/industry-news/common-problems-and-solutions-for-dyeing-nylon-with-weak-acid-dyes.html
https://textilestudycenter.com/dyeing-of-nylon-yarn-with-acid-dye/
https://www.sylicglobal.com/Application-of-Acid-Dyes-in-Nylon-Fiber-Dyeing-id47959926.html
https://www.sylicglobal.com/Application-of-Acid-Dyes-in-Nylon-Fiber-Dyeing-id47959926.html
https://patents.google.com/patent/US5364417A/en
https://patents.google.com/patent/US5364417A/en
https://crimsonpublishers.com/tteft/pdf/TTEFT.000722.pdf
https://www.benchchem.com/product/b12781643#protocol-for-staining-polyamide-fibers-with-acid-red-151
https://www.benchchem.com/product/b12781643#protocol-for-staining-polyamide-fibers-with-acid-red-151
https://www.benchchem.com/product/b12781643#protocol-for-staining-polyamide-fibers-with-acid-red-151
https://www.benchchem.com/product/b12781643#protocol-for-staining-polyamide-fibers-with-acid-red-151
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12781643?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12781643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12781643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

